Cas no 83889-80-9 (3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-)
83889-80-9 structure
Product Name:3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-
CAS No:83889-80-9
MF:C16H14O6
MW:302.278765201569
CID:727207
PubChem ID:134369
Update Time:2025-04-19
3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-
- (2S,4S,4aS,6R,8aR)-6-(hydroxymethyl)-4-[2-hydroxy-4-(2-methyloctan-2-yl)phenyl]-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-ol
- marsupsin
- SCHEMBL4688877
- (-)-2,6-dihydroxy-2-((4-hydroxyphenyl)methyl)-4-methoxy-3(2H)-benzofuranone
- 2,6-dihydroxy-2-(4-hydroxybenzyl)-4-methoxy-1-benzofuran-3(2H)-one
- Marsuosin
- 3(2H)-Benzofuranone, 2,6-dihydroxy-2-((4-hydroxyphenyl)methyl)-4-methoxy-, (-)-
- carpusin
- Q27135300
- CHEMBL512396
- 2,6-Dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-1-benzofuran-3(2H)-one
- DTXSID601004019
- Carasinaurone
- CHEBI:66680
- 2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-1-benzofuran-3-one
- 83889-80-9
- LMPK12130076
-
- Inchi: 1S/C16H14O6/c1-21-12-6-11(18)7-13-14(12)15(19)16(20,22-13)8-9-2-4-10(17)5-3-9/h2-7,17-18,20H,8H2,1H3
- InChI Key: IQTGAKWQIFFPQX-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C1(CC1C=CC(=CC=1)O)O)=O)OC)O
Computed Properties
- Exact Mass: 302.079
- Monoisotopic Mass: 302.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.506
- Boiling Point: 594.9°C at 760 mmHg
- Flash Point: 226.5°C
- Refractive Index: 1.689
3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
83889-80-9 (3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-) Related Products
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